N-(2,4-dimethoxybenzyl)-3-[1-(1H-pyrazol-1-ylacetyl)-3-piperidinyl]propanamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-3-[1-(2-pyrazol-1-ylacetyl)piperidin-3-yl]propanamide
• InChI: InChI=1S/C22H30N4O4/c1-29-19-8-7-18(20(13-19)30-2)14-23-21(27)9-6-17-5-3-11-25(15-17)22(28)16-26-12-4-10-24-26/h4,7-8,10,12-13,17H,3,5-6,9,11,14-16H2,1-2H3,(H,23,27)
• InChI Key: UNEFJPDUKOWLLT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)CCC2CCCN(C2)C(=O)CN3C=CC=N3)OC
• Molecular Formula: C22H30N4O4
• Molecular Weight: 414.5 g/mol

Description

N-(2,4-dimethoxybenzyl)-3-[1-(1H-pyrazol-1-ylacetyl)-3-piperidinyl]propanamide, also known as DPPA, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(2,4-dimethoxybenzyl)-3-[1-(1H-pyrazol-1-ylacetyl)-3-piperidinyl]propanamide has been found to have potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have neuroprotective effects and can enhance cognitive function. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis. In drug discovery, this compound has been used as a lead compound for the development of new drugs targeting various diseases.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxybenzyl)-3-[1-(1H-pyrazol-1-ylacetyl)-3-piperidinyl]propanamide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to activate the PI3K/Akt signaling pathway, which plays a crucial role in cell survival and proliferation. This compound has also been found to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can increase cell viability and reduce oxidative stress in neuronal cells. This compound has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. In addition, this compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,4-dimethoxybenzyl)-3-[1-(1H-pyrazol-1-ylacetyl)-3-piperidinyl]propanamide in lab experiments is its high potency, which allows for the use of lower concentrations compared to other compounds. This compound is also relatively stable and can be easily synthesized in large quantities. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(2,4-dimethoxybenzyl)-3-[1-(1H-pyrazol-1-ylacetyl)-3-piperidinyl]propanamide. One area of interest is the development of this compound-based drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is the use of this compound as a potential anticancer agent in combination with other drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion
In conclusion, this compound is a compound that has shown promising results in various scientific research fields. Its potential applications in neuroscience, cancer research, and drug discovery make it a valuable compound for further investigation. While there are still limitations and unknowns regarding its mechanism of action and potential side effects, this compound has the potential to be a valuable tool in scientific research.

Synthesis Methods

The synthesis of N-(2,4-dimethoxybenzyl)-3-[1-(1H-pyrazol-1-ylacetyl)-3-piperidinyl]propanamide involves the reaction between 2,4-dimethoxybenzaldehyde, 1-(1H-pyrazol-1-yl)acetyl chloride, and 3-piperidinylpropanol in the presence of a base catalyst. The resulting compound is then purified using column chromatography to obtain pure this compound.